Cas no 929106-58-1 (Carvedilol-d5)

Carvedilol-d5 Properties

Names and Identifiers

• 1-(9H-carbazol-4-yloxy)-1,1,2,3,3-pentadeuterio-3-[2-(2-methoxyphenoxy)ethylamino]propan-2-ol
• Carvedilol-d5
• SS-4501
• 1-[(9H-Carbazol-4-yl)oxy]-3-{[2-(2-methoxyphenoxy)ethyl]amino}(~2~H_5_)propan-2-ol
• CS-0375190
• HY-B0006S2
• DTXSID50670075
• AKOS016339608
• 929106-58-1
• DA-51602
• +Expand

• InChIKey： OGHNVEJMJSYVRP-IZIHCQFESA-N
• Inchi： InChI=1S/C24H26N2O4/c1-28-21-10-4-5-11-22(21)29-14-13-25-15-17(27)16-30-23-12-6-9-20-24(23)18-7-2-3-8-19(18)26-20/h2-12,17,25-27H,13-16H2,1H3/i15D2,16D2,17D
• SMILES： COC1=CC=CC=C1OCCNCC(COC2=CC=CC3=C2C4=CC=CC=C4N3)O

Computed Properties

• Exact Mass: 411.22064104g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 10
• Monoisotopic Mass: 411.22064104g/mol
• Heavy Atom Count: 30
• Complexity: 508
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 75.7Ų